Cas no 2734776-28-2 (2,2-Dichloro-1-(2,6-difluorophenyl)ethanol)

• Product Name: 2,2-Dichloro-1-(2,6-difluorophenyl)ethanol
• CAS No: 2734776-28-2
• MF: C₈H₆Cl₂F₂O
• MW: 227.04
• CID: 5080226
• Update Time: 2025-06-14

2,2-Dichloro-1-(2,6-difluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-Dichloro-1-(2,6-difluorophenyl)ethanol

• Inchi： 1S/C8H6Cl2F2O/c9-8(10)7(13)6-4(11)2-1-3-5(6)12/h1-3,7-8,13H
• InChI Key： KXPQHLMDYJXQHO-UHFFFAOYSA-N
• SMILES： C1C(F)=C(C(=CC=1)F)C(C(Cl)Cl)O

Additional information on 2,2-Dichloro-1-(2,6-difluorophenyl)ethanol

Comprehensive Overview of 2,2-Dichloro-1-(2,6-difluorophenyl)ethanol (CAS No. 2734776-28-2)

2,2-Dichloro-1-(2,6-difluorophenyl)ethanol, with the CAS number 2734776-28-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining dichloro and difluorophenyl groups, which contribute to its distinct chemical properties. Researchers are increasingly exploring its potential applications due to its reactivity and versatility in synthetic chemistry.

The compound’s 2,6-difluorophenyl moiety is particularly noteworthy, as fluorinated aromatic rings are known to enhance metabolic stability and bioavailability in drug design. This characteristic aligns with the growing demand for fluorinated compounds in modern medicine, a trend driven by their ability to improve drug efficacy and reduce side effects. Additionally, the presence of dichloro groups offers opportunities for further functionalization, making it a valuable intermediate in organic synthesis.

In recent years, the search for novel fluorinated intermediates has surged, with CAS 2734776-28-2 frequently appearing in academic and industrial discussions. Its potential role in developing next-generation pharmaceuticals or crop protection agents has made it a subject of interest for chemists and biologists alike. Users often search for terms like "synthesis of 2,2-dichloro-1-(2,6-difluorophenyl)ethanol" or "applications of fluorinated ethanol derivatives," reflecting the compound’s relevance in cutting-edge research.

From a technical perspective, 2,2-Dichloro-1-(2,6-difluorophenyl)ethanol exhibits moderate solubility in polar organic solvents, which facilitates its use in various reaction conditions. Its stability under controlled environments makes it suitable for multi-step synthetic processes. Researchers have also investigated its potential as a chiral building block, given the stereogenic center in its structure, which could be pivotal in asymmetric synthesis.

Environmental and safety considerations are paramount when handling this compound. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound’s ecological impact and biodegradability are areas of ongoing study, particularly as industries strive to adopt greener chemistry principles.

The commercial availability of CAS 2734776-28-2 is limited, but specialty chemical suppliers increasingly list it due to rising demand. Pricing and purity levels vary, so researchers are advised to verify specifications before procurement. Analytical techniques such as NMR spectroscopy and HPLC are commonly employed to confirm its identity and purity, ensuring reliable results in experimental workflows.

Looking ahead, the compound’s potential applications in drug discovery and material science are promising. For instance, its fluorinated backbone could be leveraged to design PET imaging agents or liquid crystal materials. As the scientific community continues to explore sustainable synthetic routes, 2,2-Dichloro-1-(2,6-difluorophenyl)ethanol may emerge as a key player in innovative chemical solutions.

In conclusion, 2,2-Dichloro-1-(2,6-difluorophenyl)ethanol (CAS 2734776-28-2) represents a compelling case study in the intersection of fluorine chemistry and functional group manipulation. Its multifaceted properties and growing relevance in research underscore its importance as a high-value chemical intermediate. For those seeking detailed protocols or collaborative opportunities, engaging with academic journals and patent databases is highly recommended.